Cas no 97434-67-8 (Glycolamide, N-(6-amino-1,3-dibenzyl-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)- (7CI))

Glycolamide,  N-(6-amino-1,3-dibenzyl-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-  (7CI) structure
97434-67-8 structure
Product Name:Glycolamide, N-(6-amino-1,3-dibenzyl-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)- (7CI)
CAS No:97434-67-8
MF:C20H20N4O4
MW:380.397204399109
CID:1002169
Update Time:2024-02-06

Glycolamide, N-(6-amino-1,3-dibenzyl-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)- (7CI) Chemical and Physical Properties

Names and Identifiers

    • Glycolamide, N-(6-amino-1,3-dibenzyl-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)- (7CI)
    • Glycolamide, N-(6-amino-1,3-dibenzyl-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)- (7CI)
    • N-(6-amino-1,3-dibenzyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-2-hydroxy-acetamide
    • Acetamide, N-[6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-bis(phenylmethyl)-5-pyrimidinyl]-2-hydroxy-
    • Inchi: 1S/C20H20N4O4/c21-18-17(22-16(26)13-25)19(27)24(12-15-9-5-2-6-10-15)20(28)23(18)11-14-7-3-1-4-8-14/h1-10,25H,11-13,21H2,(H,22,26)
    • InChI Key: KDJRFKYAYYRNTQ-UHFFFAOYSA-N
    • SMILES: C(NC1=C(N)N(CC2=CC=CC=C2)C(=O)N(CC2=CC=CC=C2)C1=O)(=O)CO

Computed Properties

  • Exact Mass: 380.148
  • Monoisotopic Mass: 380.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116A^2

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • pka: 11.66±0.20(Predicted)
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